Cas no 2228217-68-1 (2-amino-3-(4-methylthiophen-3-yl)propan-1-ol)

• Product Name: 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol
• CAS No: 2228217-68-1
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5937489
• PubChem ID: 165761381
• Update Time: 2025-11-06

2-amino-3-(4-methylthiophen-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol
• EN300-1748286
• 2228217-68-1

• Inchi： 1S/C8H13NOS/c1-6-4-11-5-7(6)2-8(9)3-10/h4-5,8,10H,2-3,9H2,1H3
• InChI Key： FRCWFTFDVIKKFL-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC(CO)N

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol

Comprehensive Overview of 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol (CAS No. 2228217-68-1): Properties, Applications, and Research Insights

2-amino-3-(4-methylthiophen-3-yl)propan-1-ol (CAS No. 2228217-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a thiophene ring substituted with a methyl group and an amino-propanol side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₃NOS, reflects a balance of hydrophobicity and reactivity, making it valuable for drug discovery and material science applications.

Recent studies highlight the growing demand for heterocyclic compounds like 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol in developing small-molecule therapeutics. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and GPCR-targeted drugs, aligning with trends in personalized medicine. The compound’s thiophene moiety enhances binding affinity to biological targets, while the amino alcohol group offers sites for further derivatization, a feature frequently searched in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2228217-68-1 is often explored in catalyzed cross-coupling reactions and stereoselective transformations. Its stability under mild conditions makes it suitable for green chemistry applications, a hot topic in sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to validate its purity, addressing common queries about quality control in fine chemicals.

The compound’s relevance extends to neuroscience research, where analogs of 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol are investigated for modulating neurotransmitter systems. This aligns with rising searches for novel neuroprotective agents and CNS drug candidates. Additionally, its logP value and hydrogen bonding capacity are critical parameters discussed in drug-likeness predictions, a frequent focus in computational chemistry forums.

In material science, the 4-methylthiophen-3-yl unit contributes to π-conjugated systems, sparking interest in organic electronics and photovoltaic materials. Researchers querying conductive polymers or OLED precursors may find this compound’s derivatives relevant. Its thermal stability data, often requested in patent applications, further underscores its industrial utility.

Regulatory and safety profiles of CAS 2228217-68-1 adhere to standard laboratory chemical guidelines, with emphasis on proper handling protocols—a top concern among EHS (Environmental Health & Safety) professionals. While not classified as hazardous, its storage conditions (typically 2–8°C under inert atmosphere) are frequently searched by procurement specialists.

The commercial availability of 2-amino-3-(4-methylthiophen-3-yl)propan-1-ol through specialty chemical suppliers has increased, reflecting its expanding applications. Pricing trends and scale-up synthesis methods are common topics in industry publications, catering to process chemists optimizing cost-effective production routes.

Future directions for this compound include exploration in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), areas dominating recent scientific literature. Its chiral center also positions it as a candidate for asymmetric catalysis studies, answering growing interest in enantioselective synthesis techniques.